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Compound of Interest

Compound Name: 2-Hydroxyethyl benzoate

Cat. No.: B041798 Get Quote

Essential Safety and Handling Guide for 2-
Hydroxyethyl Benzoate
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety and logistical information for the handling of 2-Hydroxyethyl
benzoate (CAS No. 94-33-7). The following procedures are designed to ensure the safe

handling, use, and disposal of this compound in a laboratory setting, minimizing risks and

promoting a secure work environment.

Hazard Identification and Personal Protective Equipment
(PPE)
2-Hydroxyethyl benzoate is classified with the following hazards:

Harmful if swallowed (Acute toxicity, oral - Category 4)[1]

Causes skin irritation (Skin corrosion/irritation - Category 2)[1]

Causes serious eye irritation (Serious eye damage/eye irritation - Category 2)[1]

May cause respiratory irritation (Specific target organ toxicity, single exposure; Respiratory

tract irritation - Category 3)[1]
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Consistent and proper use of Personal Protective Equipment (PPE) is the primary defense

against potential exposure. The following PPE is mandatory when handling 2-Hydroxyethyl
benzoate.
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Protection Level Equipment Specifications & Rationale

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles

Must conform to OSHA's 29

CFR 1910.133 or European

Standard EN166. Provides

crucial protection against

splashes and airborne

particles. A face shield should

be worn in situations with a

higher risk of splashing.

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended for handling

aromatic esters. Always

inspect gloves for integrity

before each use and practice

proper glove removal

techniques to avoid skin

contact. While specific

breakthrough times for 2-

Hydroxyethyl benzoate are not

readily available, nitrile is

generally not recommended

for prolonged contact with

esters[2][3]. Double gloving

can provide additional

protection.

Skin and Body Protection Laboratory coat

A standard laboratory coat

should be worn and kept fully

buttoned to protect against

skin contact. For larger

quantities or when there is a

significant risk of splashing, a

chemically resistant apron or

coveralls should be

considered.
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Respiratory Protection

Not generally required under

normal laboratory use with

adequate ventilation

If there is a risk of generating

aerosols or if working in a

poorly ventilated area, a

NIOSH/MSHA or European

Standard EN 149 approved

respirator with an organic

vapor cartridge should be

used.

Operational Plan: A Step-by-Step Handling Protocol
A systematic approach to handling 2-Hydroxyethyl benzoate is crucial for maintaining a safe

laboratory environment.

Engineering Controls:

Always handle this compound in a well-ventilated area.

The use of a chemical fume hood is strongly recommended to minimize inhalation exposure.

Ensure that an eyewash station and safety shower are readily accessible and have been

recently tested.

Pre-Handling Procedure:

Risk Assessment: Before beginning any new procedure, conduct a thorough risk

assessment.

Information Review: Review the Safety Data Sheet (SDS) for 2-Hydroxyethyl benzoate.

PPE Check: Ensure all required PPE is available, in good condition, and fits correctly.

Area Preparation: Designate a specific area for handling the chemical and ensure it is clean

and uncluttered.

Handling Procedure:

Don PPE: Put on all required personal protective equipment as outlined in the table above.
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Dispensing: Carefully dispense the required amount of 2-Hydroxyethyl benzoate, avoiding

splashes and the generation of aerosols.

Container Management: Keep containers of 2-Hydroxyethyl benzoate tightly closed when

not in use.

Avoiding Contamination: Do not eat, drink, or smoke in the designated work area. Wash

hands thoroughly with soap and water after handling the compound, even if gloves were

worn.

Disposal Plan: A Step-by-Step Guide
Proper disposal of 2-Hydroxyethyl benzoate and contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection:

Designated Waste Container: All waste materials, including unused 2-Hydroxyethyl
benzoate, contaminated gloves, pipette tips, and absorbent materials, must be collected in a

designated, properly labeled, and sealed hazardous waste container.

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full

chemical name: "2-Hydroxyethyl benzoate".

Disposal Procedure:

Segregation: Do not mix this waste with other waste streams unless explicitly permitted by

your institution's hazardous waste management plan.

Storage: Store the sealed hazardous waste container in a designated, well-ventilated, and

secure area away from incompatible materials.

Contact EHS: Contact your institution's Environmental Health and Safety (EHS) office to

arrange for the pickup and disposal of the hazardous waste.

Documentation: Maintain a record of the waste generated, including the amount and date of

disposal.
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Emergency Procedures
Spill Response:

Minor Spill: For a small spill, alert others in the immediate area. Wearing appropriate PPE,

absorb the spill with an inert material such as vermiculite or sand. Collect the absorbed

material into a sealed container for hazardous waste disposal. Clean the spill area with soap

and water.

Major Spill: For a large spill, evacuate the area immediately and alert your supervisor and

institutional safety officer. Prevent entry to the area and wait for trained emergency response

personnel.

First Aid Measures:

If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth.

Do NOT induce vomiting[1].

If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention. Take off contaminated clothing and wash it before reuse[1].

If Inhaled: Remove the person to fresh air and keep them at rest in a position comfortable for

breathing. Call a POISON CENTER or doctor/physician if you feel unwell[1].

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do – continue rinsing. If eye irritation persists, get medical advice/attention[1].

Visual Workflow for PPE Selection and Use
The following diagram outlines the decision-making process for selecting and using appropriate

Personal Protective Equipment when handling 2-Hydroxyethyl benzoate.
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Caption: PPE selection and handling workflow for 2-Hydroxyethyl benzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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